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Compound of Interest

Compound Name: ATTO 465 maleimid

Cat. No.: B15556988

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the physicochemical properties of fluorescent probes is paramount for
reproducible and reliable experimental outcomes. This in-depth technical guide focuses on
ATTO 465 maleimide, a widely used thiol-reactive fluorescent dye, detailing its solubility
characteristics and optimal storage conditions to ensure its stability and performance.

ATTO 465 is a fluorescent label derived from acriflavine, exhibiting strong absorption, high
fluorescence quantum yield, and a large Stokes shift.[1][2] The maleimide functional group
allows for the specific labeling of sulfhydryl groups, commonly found in cysteine residues of
proteins.[2][3] Proper handling, including appropriate solvent selection and storage, is critical to
maintain the reactivity and fluorescence properties of the dye.

Solubility of ATTO 465 Maleimide

ATTO 465 maleimide is soluble in polar organic solvents.[3] The recommended solvents for
preparing stock solutions are dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).[3][4] It
is also soluble in acetonitrile.[2][3] Due to the reactive nature of the maleimide group, it is
crucial to use anhydrous and amine-free solvents to prevent degradation of the dye.[3]

While precise quantitative solubility values are not extensively published, the general
recommendation is to prepare stock solutions in the range of 10-20 mM immediately before
use.[1] It is advisable to start with a small amount of solvent and incrementally add more until
the dye is fully dissolved to achieve the desired concentration.
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For labeling reactions, which are typically performed in aqueous buffers, the ATTO 465
maleimide stock solution is added to the protein solution in a buffer with a pH of 7.0-7.5, such
as phosphate-buffered saline (PBS).[1][4]

Solvent Recommendation Notes
) ) Recommended for stock Use anhydrous and amine-free
Dimethylformamide (DMF) )
solutions grade.[3]
) ) Recommended for stock Use anhydrous and amine-free
Dimethyl Sulfoxide (DMSO) )
solutions grade.[1][3]

A polar solvent in which the

Acetonitrile Soluble )
dye is soluble.[2][3]
The dye itself has good water
solubility, but the maleimide
Water Poorly soluble derivative's solubility is limited.

[1][2] Aqueous buffers are

used for the labeling reaction.

Storage Conditions for ATTO 465 Maleimide

Proper storage is essential to maintain the shelf life and performance of ATTO 465 maleimide.
The lyophilized solid and stock solutions have different storage requirements.

Lyophilized Solid

The solid, solvent-free product is shipped at ambient temperature.[2][3] Upon receipt, it is
imperative to store the vial at -20°C, protected from light and moisture.[1][3][5] Before opening,
the vial must be allowed to equilibrate to room temperature to prevent moisture condensation
onto the product.[2][3] When stored correctly, ATTO 465 maleimide is stable for at least three
years.[2][3]

Stock Solutions

Stock solutions of ATTO 465 maleimide in DMF or DMSO are of limited stability and should
ideally be prepared fresh for each experiment.[3][4] If storage is necessary, the stock solution
should be divided into small aliquots and frozen at -20°C, protected from light.[4] It is important
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to avoid repeated freeze-thaw cycles.[4] The stability of the stock solution is dependent on the
quality of the solvent used.[3][4]

Storage . .
Form Protection Stability
Temperature

- . Protect from light and
Lyophilized Solid -20°C ] At least 3 years.[2][3]
moisture.[1][3][5]

Limited stability;

i ) ) prepare fresh if
Stock Solutions (in Protect from light.[1] ) )
-20°C possible.[3][4] Avoid
DMF or DMSO) [4]
repeated freeze-thaw

cycles.[4]

Experimental Protocols
Preparation of a 10 mM Stock Solution

Materials:

e ATTO 465 maleimide (e.g., 1 mg)

e Anhydrous, amine-free dimethyl sulfoxide (DMSO)

e Microcentrifuge tubes

o Pipettes

Procedure:

 Allow the vial of ATTO 465 maleimide to warm to room temperature before opening.

o Calculate the volume of DMSO required to make a 10 mM solution. The molecular weight of
ATTO 465 maleimide is 518.4 g/mol .

o Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

o For 1 mg: Volume (uL) = (0.001 g/ 518.4 g/mol ) / 0.01 mol/L * 1,000,000 pL/L =193 pL
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e Add the calculated volume of anhydrous, amine-free DMSO to the vial containing the ATTO
465 maleimide.

» Vortex briefly to ensure the dye is fully dissolved.

« If not for immediate use, aliquot the solution into smaller volumes in microcentrifuge tubes to
avoid multiple freeze-thaw cycles.

Store the aliquots at -20°C, protected from light.

Workflow and Logical Relationships

The following diagram illustrates the general workflow for handling and using ATTO 465
maleimide, from storage to the final labeling reaction.
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Caption: Workflow for handling and using ATTO 465 maleimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ATTO 465 Maleimide: A Technical Guide to Solubility
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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